Cas no 106315-42-8 (1,2-Ethanediamine, N-(2-methoxyethyl)-N,N',N'-trimethyl-)

1,2-Ethanediamine, N-(2-methoxyethyl)-N,N',N'-trimethyl- structure
106315-42-8 structure
Product Name:1,2-Ethanediamine, N-(2-methoxyethyl)-N,N',N'-trimethyl-
CAS No:106315-42-8
MF:C8H20N2O
MW:160.257202148438
CID:1176610
PubChem ID:18727981
Update Time:2025-04-20

1,2-Ethanediamine, N-(2-methoxyethyl)-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-(2-methoxyethyl)-N,N',N'-trimethyl-
    • N'-(2-methoxyethyl)-N,N,N'-trimethylethane-1,2-diamine
    • DTXSID90595859
    • 106315-42-8
    • SCHEMBL10143907
    • N~1~-(2-Methoxyethyl)-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine
    • Inchi: 1S/C8H20N2O/c1-9(2)5-6-10(3)7-8-11-4/h5-8H2,1-4H3
    • InChI Key: MTLIMQLLPZHSAJ-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C)CCN(C)C

Computed Properties

  • Exact Mass: 160.1577
  • Monoisotopic Mass: 160.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 86.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • PSA: 15.71
  • LogP: 0.12620
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